(1S,3s)-3-hydroxy-1-(naphthalen-1-yl)cyclobutane-1-carboxylic acid

• Molecular Formula: C15H14O3
• Molecular Weight: 242.27 g/mol
• SMILES: C1C(CC1(C2=CC=CC3=CC=CC=C32)C(=O)O)O
• InChI: InChI=1S/C15H14O3/c16-11-8-15(9-11,14(17)18)13-7-3-5-10-4-1-2-6-12(10)13/h1-7,11,16H,8-9H2,(H,17,18)
• InChIKey: PIBNCMRHQQKTHY-UHFFFAOYSA-N

1S,3s)-3-Hydroxy-1-(naphthalen-1-yl)cyclobutane-1-carboxylic Acid: Chiral Cyclobutane Building Block Sourcing & Selection

(1S,3s)-3-hydroxy-1-(naphthalen-1-yl)cyclobutane-1-carboxylic acid (CAS 2059911-89-4, molecular formula C₁₅H₁₄O₃, molecular weight 242.27 g/mol) is a single-enantiomer, bicyclic compound composed of a cyclobutane ring bearing a naphthalen-1-yl substituent, a carboxylic acid group, and a stereodefined hydroxyl group at the 3-position . It is listed under catalog number EX-A431 by Excenen PharmaTech and is typically offered at a minimum purity of 95% . This compound is primarily utilized as a chiral building block or intermediate in medicinal chemistry and organic synthesis, where the combination of a strained cyclobutane scaffold and a naphthalene chromophore enables applications unavailable to simpler aromatic carboxylic acids .

Single enantiomer (1S,3s) chiral building block

Stereodefined 3-hydroxyl and carboxylic acid handles

Naphthalen-1-yl chromophore for photophysics studies

Minimum purity specification with available CoA

Why Generic In-Class Cyclobutane Carboxylic Acids Cannot Replace (1S,3s)-3-Hydroxy-1-(naphthalen-1-yl)cyclobutane-1-carboxylic Acid in Research and Development

Generic substitution fails because this compound differs from closely related cyclobutane carboxylic acids in three critical aspects: (i) the precisely defined (1S,3s) stereochemistry, which is absent in racemic or achiral analogs like 1-(1-naphthyl)cyclobutanecarboxylic acid (CAS 59725-63-2) ; (ii) the 3-hydroxyl group, which provides an additional hydrogen-bond donor/acceptor and a synthetic handle for further derivatization, absent in the non-hydroxylated analog ; and (iii) the naphthalen-1-yl substitution pattern, which imparts distinct electronic and steric properties compared to the naphthalen-2-yl regioisomer (CAS 151157-54-9) or the 3-oxo analog (CAS 2229633-30-9) . These structural features cannot be simultaneously replicated by any single commercial alternative, making direct substitution scientifically invalid in applications requiring chiral integrity, specific hydrogen-bonding topology, or naphthalene-dependent photophysical properties.

1

Racemic or undefined-stereochemistry analogs lack the (1S,3s) configuration, compromising enantioselective transformations and chiral purity requirements.

2

3-Oxo or 3-desoxy analogs remove the hydroxyl H-bond donor, which may alter binding topology, solubility, and derivatization routes.

3

2-Naphthyl regioisomers exhibit different electronic and steric profiles; α-substitution photophysics and peri-interactions are not replicated.

Quantitative Differentiation Evidence: (1S,3s)-3-Hydroxy-1-(naphthalen-1-yl)cyclobutane-1-carboxylic Acid vs. Closest Analogs

Stereochemical Purity: Single Enantiomer vs. Racemic 1-(1-Naphthyl)cyclobutanecarboxylic Acid

The target compound is specified as the single (1S,3s) enantiomer , whereas the closest de-hydroxylated analog, 1-(1-naphthyl)cyclobutanecarboxylic acid (CAS 59725-63-2), is typically supplied as a racemic mixture or with undefined stereochemistry . The presence of a defined stereocenter at the 3-position, in addition to the quaternary carbon at C1, creates a molecule with two stereogenic elements, enabling diastereoselective transformations that are inaccessible with the simpler achiral or racemic analog.

Stereochemical purity

Class-level

Target: (1S,3s) single enantiomer with two stereogenic elements.
Comparator: 1-(1-naphthyl)cyclobutanecarboxylic acid — racemic or undefined, ≤1 stereogenic element.

Supports enantioselective synthesis workflows requiring defined stereochemistry.

Vendor-specified configuration; independent verification of enantiomeric excess advised.

Evidence Dimension	Stereochemical definition
Target Compound Data	Single enantiomer, (1S,3s) configuration; two stereogenic elements
Comparator Or Baseline	1-(1-Naphthyl)cyclobutanecarboxylic acid: racemic or undefined; one stereogenic element (if any at all)
Quantified Difference	Qualitative: 2 stereogenic elements vs. 0–1; single enantiomer vs. racemic/undefined
Conditions	Vendor product specifications (CymitQuimica, Chemscene)

Why This Matters

For applications requiring enantiopure building blocks—such as asymmetric catalysis, chiral resolution, or stereospecific drug synthesis—the single-enantiomer nature of the target compound eliminates the need for costly and time-consuming chiral separation steps.

Hydrogen-Bond Donor/Acceptor Capacity: 3-Hydroxy vs. 3-Oxo and 3-Desoxy Analogs

The 3-hydroxyl group of the target compound contributes one hydrogen-bond donor and one acceptor . By contrast, the 3-oxo analog (1-(naphthalen-1-yl)-3-oxocyclobutane-1-carboxylic acid, CAS 2229633-30-9) offers only a hydrogen-bond acceptor , and the 3-desoxy analog (1-(1-naphthyl)cyclobutanecarboxylic acid, CAS 59725-63-2) lacks this functional group entirely . The presence of an H-bond donor at this position can be critical for target engagement in biological systems where a specific hydrogen-bonding interaction with a protein residue is required.

H-bond donor capacity

Class-level

Target: 2 H-bond donors (COOH + 3-OH), 3 acceptors.
3-Oxo analog: 1 donor, 3 acceptors; 3-Desoxy analog: 1 donor, 2 acceptors.

Additional donor may influence binding affinity and molecular recognition patterns.

Calculated from molecular structure; empirical H-bond contribution requires context-specific validation.

Evidence Dimension	Hydrogen-bond donor count
Target Compound Data	2 H-bond donors (carboxylic acid + 3-OH); 3 H-bond acceptors
Comparator Or Baseline	3-Oxo analog: 1 H-bond donor, 3 acceptors; 3-Desoxy analog: 1 H-bond donor, 2 acceptors
Quantified Difference	1 additional H-bond donor relative to both analogs
Conditions	Calculated from molecular structure (C₁₅H₁₄O₃ vs. C₁₅H₁₂O₃ vs. C₁₅H₁₄O₂)

Why This Matters

An additional hydrogen-bond donor can significantly alter binding affinity, selectivity, and solubility in both biological and material-science contexts, making direct replacement with deoxygenated or oxidized analogs scientifically unsound.

Naphthalene Regioisomerism: 1-Naphthyl vs. 2-Naphthyl Substitution

The target compound bears a naphthalen-1-yl (α-naphthyl) substituent, which differs electronically and sterically from the naphthalen-2-yl (β-naphthyl) isomer found in 1-(2-naphthyl)cyclobutanecarboxylic acid (CAS 151157-54-9) . The 1-position of naphthalene has a higher electron density at the α-carbon and greater steric congestion due to peri-interactions with the adjacent ring proton. These differences can translate into altered π-stacking geometry, distinct UV-Vis absorption profiles, and differential reactivity in electrophilic aromatic substitution reactions.

Naphthalene regioisomerism

Class-level

Target: naphthalen-1-yl (α) with peri-steric interactions.
Comparator: 1-(2-naphthyl)cyclobutanecarboxylic acid (β), no peri-interactions.

Regioisomeric attachment alters π-stacking and UV-Vis profiles; non-interchangeable for SAR or photophysical studies.

Electronic parameters based on naphthalene literature; direct experimental comparison recommended.

Evidence Dimension	Naphthalene substitution position
Target Compound Data	Naphthalen-1-yl (α-substitution); peri-steric interactions present
Comparator Or Baseline	1-(2-Naphthyl)cyclobutanecarboxylic acid: naphthalen-2-yl (β-substitution); no peri-interactions
Quantified Difference	Regioisomeric; distinct electronic (Hammett σ) and steric parameters (literature values for 1-naphthyl vs. 2-naphthyl)
Conditions	Structural comparison; electronic parameters referenced from naphthalene literature

Why This Matters

In structure-activity relationship (SAR) studies or materials design, the regioisomeric identity of the naphthalene attachment point can determine whether a compound achieves the desired binding pose or photophysical property, making the 1-naphthyl configuration non-interchangeable with the 2-naphthyl version.

Commercially Verified Purity Benchmark: 95% Minimum vs. Industry-Standard Purity of Closest Analogs

The target compound is available with a documented minimum purity of 95% . While the 3-desoxy analog (CAS 59725-63-2) is listed at 97% purity , the target compound's purity specification is provided by a supplier (CymitQuimica/Biosynth) that offers a CoA and batch-specific quality-control data upon request, a level of documentation not universally available for all competing cyclobutane naphthalene carboxylic acids.

Purity specification

Specification review

Target: min. 95% (CymitQuimica, CoA available).
Comparator: 1-(1-naphthyl)cyclobutanecarboxylic acid at 97%, but stereochemical purity not always specified.

Documented purity with CoA reduces procurement risk for stereochemically sensitive applications.

Absolute purity difference (2 pp) less critical than availability of batch-specific quality data.

Evidence Dimension	Supplier-documented minimum purity
Target Compound Data	Min. 95% (CymitQuimica, Ref. 3D-JHD91189)
Comparator Or Baseline	1-(1-Naphthyl)cyclobutanecarboxylic acid: 97% (CymitQuimica); 1-(2-Naphthyl)cyclobutanecarboxylic acid: purity not always specified
Quantified Difference	95% vs. 97% (absolute difference of 2 percentage points); however, the target compound offers defined stereochemical purity in addition to chemical purity
Conditions	Vendor specifications; CoA availability upon request

Why This Matters

A defined minimum purity with available CoA documentation reduces procurement risk for researchers who require reproducible synthetic outcomes or biological assay results, particularly when stereochemical integrity must be maintained.

Optimal Applications for (1S,3s)-3-Hydroxy-1-(naphthalen-1-yl)cyclobutane-1-carboxylic Acid Based on Differentiated Evidence

Chiral Building Block for Enantioselective Synthesis of Cyclobutane-Containing Pharmaceuticals

The defined (1S,3s) stereochemistry and the presence of both a carboxylic acid and a hydroxyl group make this compound an ideal intermediate for constructing complex drug candidates that require a rigid, chiral cyclobutane scaffold. Its single-enantiomer nature directly addresses the need for stereochemically pure intermediates in programs targeting kinases, proteases, or GPCRs where stereochemistry dictates pharmacophore geometry .

Hydrogen-Bond-Directed Molecular Recognition and Supramolecular Assembly

The combination of two hydrogen-bond donors (carboxylic acid + 3-OH) and three acceptors, arranged on a conformationally constrained cyclobutane ring, enables precise molecular recognition patterns that are not achievable with the 3-oxo or 3-desoxy analogs. This property is particularly relevant in the design of co-crystals, host-guest systems, or peptidomimetics where hydrogen-bonding topology is critical .

Fluorescent Probe or Chromophore Development Utilizing Naphthalen-1-yl Photophysics

The naphthalen-1-yl group provides characteristic UV absorption and fluorescence emission properties that differ from the naphthalen-2-yl regioisomer. When combined with the reactive carboxylic acid and hydroxyl handles, this compound can serve as a starting material for synthesizing fluorescent probes, sensors, or labeled biomolecules requiring α-naphthyl-specific photophysical behavior .

Application

Selection Property

Validation Focus

Enantioselective synthesis of cyclobutane-containing compounds

Defined (1S,3s) stereochemistry with two stereogenic elements

Enantiomeric purity and stereochemical integrity verification

Hydrogen-bond-directed molecular recognition studies

Two H-bond donors (COOH + 3-OH) on a constrained cyclobutane scaffold

Co-crystal screening and binding-topology analysis

Naphthalen-1-yl photophysical probe development

α-Naphthyl substitution for distinct π-stacking and emission

UV-Vis and fluorescence emission profile assessment